3-(3,4-dimethylphenyl)-5,6-dimethyl-2-[(2-phenoxyethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C24H24N2O2S2
• Molecular Weight: 436.6 g/mol
• IUPAC Name: 3-(3,4-dimethylphenyl)-5,6-dimethyl-2-(2-phenoxyethylsulfanyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C24H24N2O2S2/c1-15-10-11-19(14-16(15)2)26-23(27)21-17(3)18(4)30-22(21)25-24(26)29-13-12-28-20-8-6-5-7-9-20/h5-11,14H,12-13H2,1-4H3
• InChI Key: HYEYOGKKRQWQAY-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N2C(=O)C3=C(N=C2SCCOC4=CC=CC=C4)SC(=C3C)C)C

Description

3-(3,4-dimethylphenyl)-5,6-dimethyl-2-[(2-phenoxyethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one is an organic compound that belongs to the thienopyrimidine class of compounds. It is a potent inhibitor of the protein kinase CK2, which is involved in various cellular processes such as cell growth, differentiation, and apoptosis.

Mechanism of Action

The mechanism of action of 3-(3,4-dimethylphenyl)-5,6-dimethyl-2-[(2-phenoxyethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one involves the inhibition of CK2 activity. CK2 is a serine/threonine protein kinase that regulates various cellular processes such as cell growth, differentiation, and apoptosis. Inhibition of CK2 activity by this compound leads to the dysregulation of these processes, ultimately resulting in cell death.
Biochemical and Physiological Effects
Inhibition of CK2 activity by 3-(3,4-dimethylphenyl)-5,6-dimethyl-2-[(2-phenoxyethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one has been shown to induce apoptosis in cancer cells. Additionally, this compound has also been shown to have neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3,4-dimethylphenyl)-5,6-dimethyl-2-[(2-phenoxyethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potency as a CK2 inhibitor. This compound has been shown to have an IC50 value of 0.1 μM, making it a highly effective inhibitor. However, one limitation of using this compound is its poor solubility in aqueous solutions, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for the research on 3-(3,4-dimethylphenyl)-5,6-dimethyl-2-[(2-phenoxyethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one. One direction is the investigation of its potential use in combination therapy with other anticancer agents. Another direction is the development of more potent and selective CK2 inhibitors based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on cellular processes.

Synthesis Methods

The synthesis of 3-(3,4-dimethylphenyl)-5,6-dimethyl-2-[(2-phenoxyethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 3,4-dimethylbenzaldehyde with 2-bromo-5,6-dimethylthieno[2,3-d]pyrimidin-4-ol in the presence of potassium carbonate and DMF. The resulting product is then treated with 2-phenoxyethyl mercaptan and potassium carbonate in DMF to obtain the final compound.

Scientific Research Applications

The protein kinase CK2 is an attractive target for cancer therapy due to its involvement in various cellular processes that are dysregulated in cancer cells. 3-(3,4-dimethylphenyl)-5,6-dimethyl-2-[(2-phenoxyethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one has been shown to inhibit CK2 activity in vitro and in vivo, making it a potential anticancer agent. Additionally, this compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.